Cas no 61019-27-0 (4-Amino-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Amino-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 61019-27-0
• MF: C₆H₆N₄S₂
• MW: 198.268637180328
• MDL: MFCD00269270
• CID: 526237
• PubChem ID: 736990
• Update Time: 2025-07-23

4-Amino-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,4-amino-2,4-dihydro-5-(2-thienyl)-
• 4-Amino-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol
• 4-AMINO-5-THIOPHEN-2-YL-4H-[1,2,4]TRIAZOLE-3-THIOL
• 4-amino-5-(thiophen-2-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 4-Amino-3-mercapto-5-(2-thienyl)-4H-1,2,4-triazole
• CS-0207059
• 4-amino-5-thiophen-2-yl-4 h-[1,2,4]triazole-3-thiol
• 4-amino-5-thien-2-yl-4H-1,2,4-triazole-3-thiol
• 4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol
• Z55982045
• SCHEMBL3990439
• 4-AMINO-5-(THIOPHEN-2-YL)-2H-1,2,4-TRIAZOLE-3-THIONE
• 4-Amino-5-(thien-2-yl)-4H-1,2,4-triazole-3-thiol
• 4-amino-3-thiophen-2-yl-1H-1,2,4-triazole-5-thione
• MFCD00269270
• 4-amino-5-(2-thienyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• HMS1787P07
• EN300-11973
• 4-amino-5-(2-thienyl)-1,2,4-triazole-3-thiol
• AKOS000269008
• 11P-352S
• 4H-1,2,4-triazole-3-thiol, 4-amino-5-(2-thienyl)-
• 61019-27-0
• CHEMBL2287699
• 4-amino-5-(2-thienyl)-4h-1,2,4-triazol-3-yl hydrosulfide
• DTXSID70353156
• 4-amino-5-(2-thienyl)-4h-1,2,4-triazol-3-ylhydrosulfide
• STK346970
• AK-245/11264008
• ALBB-014390
• 4-Amino-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD00269270
• Inchi： 1S/C6H6N4S2/c7-10-5(8-9-6(10)11)4-2-1-3-12-4/h1-3H,7H2,(H,9,11)
• InChI Key： KLQXTJFVYRRYOC-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NNC(N1N)=S

Computed Properties

• Exact Mass: 198.00358
• Monoisotopic Mass: 198.003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.76±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 321.9°Cat760mmHg
• Flash Point: 148.5°C
• Refractive Index: 1.899
• Solubility: Very slightly soluble (0.87 g/l) (25 º C),
• PSA: 56.73

4-Amino-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 4-Amino-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol

Introduction to 4-Amino-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 61019-27-0)

4-Amino-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol, identified by the Chemical Abstracts Service Number (CAS No.) 61019-27-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound belongs to the triazole class, characterized by a triatomic nitrogen ring system, and incorporates a thiophene moiety, which enhances its potential biological activity. The presence of both amino and thiol functional groups further expands its utility in synthetic chemistry and drug development.

The molecular structure of 4-Amino-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol consists of a central triazole ring substituted with an amino group at the 4-position, a thiophene ring at the 5-position, and a thiol group at the 3-position. This arrangement confers distinct chemical reactivity and biological interactions, making it a valuable scaffold for designing novel therapeutic agents. The thiophene ring, known for its aromatic stability and electronic properties, contributes to the compound's ability to interact with biological targets in a specific manner.

In recent years, there has been growing interest in heterocyclic compounds as pharmacological agents due to their diverse biological activities and favorable pharmacokinetic profiles. 4-Amino-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol has been investigated for its potential applications in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer treatments. The combination of the triazole core with the thiophene substituent suggests that this compound may exhibit enhanced binding affinity to biological macromolecules compared to simpler analogs.

One of the most compelling aspects of 4-Amino-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol is its versatility in chemical modification. The presence of both an amino group and a thiol group provides multiple sites for further functionalization, allowing chemists to tailor the compound's properties for specific applications. For instance, the amino group can be used to form amide or urea linkages, while the thiol group can participate in disulfide bond formation or undergo metal coordination. These reactivities make it an attractive building block for drug discovery efforts.

Recent studies have demonstrated the importance of thiophene-containing triazoles in medicinal chemistry. The thiophene ring is known to enhance the solubility and bioavailability of drugs, while also contributing to their metabolic stability. Additionally, the nitrogen-rich triazole core is frequently found in biologically active molecules due to its ability to mimic natural products and interact with enzymes or receptors. The specific substitution pattern in 4-Amino-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol may confer unique advantages in terms of selectivity and efficacy.

In vitro studies have begun to explore the pharmacological profile of 4-Amino-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol, revealing promising results in preliminary assays. For example, researchers have observed inhibitory effects on certain enzymes implicated in inflammatory pathways when using this compound as a lead scaffold. The thiol group appears to play a critical role in modulating these interactions by engaging with cysteine residues or other reactive sites on target proteins. Further investigations are warranted to fully elucidate these mechanisms.

The synthesis of 4-Amino-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol represents another area of interest within synthetic organic chemistry. The construction of the triazole ring can be achieved through various methods, including cyclocondensation reactions or metal-catalyzed coupling processes. The introduction of the thiophene substituent typically involves cross-coupling reactions such as Suzuki or Stille couplings. These synthetic strategies highlight the compound's accessibility for further derivatization and optimization.

The potential applications of 4-Amino-5-(thiophen-2-yli)-4H-tetrazolium chloride 3-thio extend beyond traditional drug development into areas such as materials science and agrochemicals. The unique electronic properties of heterocyclic compounds like this one make them candidates for use in organic electronics or as intermediates in crop protection agents. As research continues to uncover new functionalities and applications for such molecules, 61019 - 27 - 0 will likely remain at forefront of scientific inquiry.

In conclusion, CAS NO:61019 - 27 - 0 exemplifies how structural complexity can be leveraged to create compounds with tailored biological activities and synthetic utility. Its combination of recognized pharmacophores—such as triazole rings—and functional groups like thiols—makes it an exciting prospect for future investigations across multiple disciplines within chemical biology and medicine.